Cas no 518-86-5 (3H-2-Oxa-1H-phenalene-1-one)
3H-2-Oxa-1H-phenalene-1-one structure
Product Name:3H-2-Oxa-1H-phenalene-1-one
CAS No:518-86-5
MF:C12H8O2
MW:184.190723419189
MDL:MFCD00138509
CID:884369
Update Time:2025-04-19
3H-2-Oxa-1H-phenalene-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3H-2-Oxa-1H-phenalene-1-one
- 1H,3H-Naphtho[1,8-cd]pyran-1-one
- Naphthalid
- Naphthalide
- Perinaphthalide
- Peri-Naphthalide
- 1,8-Naphthalide
- 1-Naphthalenecarboxylic acid, 8-(hydroxymethyl)-, δ
- 1-Naphthoic acid, 8-(hydroxymethyl)-, δ
- -lactone
- Benzo[de]isochromen-1(3H)-one
-
- MDL: MFCD00138509
- Inchi: 1S/C12H8O2/c13-12-10-6-2-4-8-3-1-5-9(7-14-12)11(8)10/h1-6H,7H2
- InChI Key: UKOVZLWSUZKTRL-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C3C=CC=C(C1)C3=2)=O
Computed Properties
- Exact Mass: 184.05244
- Monoisotopic Mass: 184.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.313
- Boiling Point: 408.2°C at 760 mmHg
- Flash Point: 172.2°C
- Refractive Index: 1.686
- PSA: 26.3
- LogP: 2.51020
3H-2-Oxa-1H-phenalene-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR32710-1g |
3-Oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaen-2-one |
518-86-5 | tech | 1g |
£1078.00 | 2025-02-20 | |
| abcr | AB341741-500 mg |
1H,3H-Benzo[de]isochromen-1-one, 90%; . |
518-86-5 | 90% | 500mg |
€678.60 | 2023-04-26 | |
| abcr | AB341741-1 g |
1H,3H-Benzo[de]isochromen-1-one, 90%; . |
518-86-5 | 90% | 1g |
€1312.80 | 2023-04-26 | |
| eNovation Chemicals LLC | Y1104352-1g |
1H,3H-benzo[de]isochromen-1-one |
518-86-5 | 95% | 1g |
$2200 | 2024-07-23 | |
| Key Organics Ltd | 4C-112-1MG |
1H,3H-benzo[de]isochromen-1-one |
518-86-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 4C-112-5MG |
1H,3H-benzo[de]isochromen-1-one |
518-86-5 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 4C-112-10MG |
1H,3H-benzo[de]isochromen-1-one |
518-86-5 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 4C-112-0.5G |
1H,3H-benzo[de]isochromen-1-one |
518-86-5 | >90% | 0.5g |
£385.00 | 2023-09-09 | |
| Key Organics Ltd | 4C-112-1G |
1H,3H-benzo[de]isochromen-1-one |
518-86-5 | >90% | 1g |
£543.00 | 2025-02-09 | |
| Key Organics Ltd | 4C-112-5G |
1H,3H-benzo[de]isochromen-1-one |
518-86-5 | >90% | 5g |
£2444.00 | 2025-02-09 |
3H-2-Oxa-1H-phenalene-1-one Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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